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Compound of Interest

Compound Name: 3-Bromophenylacetic acid

Cat. No.: B142816

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 3-Bromophenylacetic acid. It is intended to serve as a technical resource for
laboratory personnel and professionals in the field of drug development.

Chemical and Physical Properties

3-Bromophenylacetic acid is a solid, crystalline substance. A summary of its key physical and
chemical properties is provided in the table below. This data is essential for understanding its
behavior under various laboratory conditions.
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Property Value References

Molecular Formula CsH7BrO:z [1112]

Molecular Weight 215.04 g/mol [1][2]
White to light yellow crystalline

Appearance [3]
powder or needles.

Melting Point 98-102 °C (lit.) [3]

Boiling Point 252.95 °C (rough estimate) [3]

Flash Point 151 °C [3]

N Soluble in DMSO and

Solubility [3]
Methanol.

pKa 4.12 + 0.10 (Predicted) [3]

Toxicological Information

While specific quantitative toxicity data such as LD50 or LC50 values for 3-

Bromophenylacetic acid are not readily available in the published literature, the compound is

classified as an irritant. The toxicological properties have not been fully investigated.[3] The

primary hazards are associated with eye, skin, and respiratory tract irritation.
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Hazard Classification Description References

H315: Causes skin irritation.
H319: Causes serious eye

GHS Hazard Statements o [2]
irritation. H335: May cause

respiratory irritation.

_ Inhalation, skin contact, eye
Primary Routes of Exposure _ _
contact, ingestion.

May cause redness and pain

upon contact with skin and

eyes. Inhalation of dust may
Symptoms of Exposure ) [3]

lead to respiratory tract

irritation. Ingestion may cause

irritation of the digestive tract.

No specific occupational
) o exposure limits (e.g., PEL,
Occupational Exposure Limits )
TLV) have been established for

3-Bromophenylacetic acid.

Personal Protective Equipment (PPE)

To minimize the risk of exposure, all personnel handling 3-Bromophenylacetic acid must use
appropriate personal protective equipment.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

o Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.[3]

Experimental Protocols for Emergency Procedures
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Detailed and standardized protocols are critical for responding effectively to accidental
exposures or spills.

First Aid for Personal Exposure

Immediate action is required in the event of personal exposure. The following workflow outlines
the necessary steps.

Exposure Occurs

4 2\
4 Skin Contact A EvelContact 4 Inhalation A 4 Ingestion A
T T — Immediately flush eyes with
X Y . plenty of water for at least 15 minutes, Move person to fresh air. Do NOT induce vomiting.
contaminated clothing. = N
lifting upper and lower eyelids.
Y Y Y Y
Flush skin with plenty of Remove contact lenses, If not breathing, give Rinse mouth and drink
soap and water for at least 15 minutes. if present and easy to do. artificial respiration. 2-4 cupfuls of water.
Y Y Y Y
Seek medical attention Seek immediate Seek immediate Seek immediate
if irritation persists. medical attention. medical attention. medical attention.
. AN J . J . J

Click to download full resolution via product page
Emergency First Aid Workflow for 3-Bromophenylacetic Acid Exposure.

Detailed First Aid Methodologies:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Get medical aid immediately.

o Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes.[3] Wash clothing before reuse.
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 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.[3]

Solid Acidic Compound Spill Cleanup

A systematic approach is necessary to safely manage a spill of 3-Bromophenylacetic acid
powder.
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Evacuate and secure the area.
Ensure proper ventilation.

y

Don appropriate PPE:
Gloves, safety goggles, lab coat,
and respirator if necessary.

¢

Contain the spill by gently
covering with a neutralizing agent
(e.g., sodium bicarbonate).

'

Mix the powder from the outside in.
Allow for complete neutralization.

¢

Carefully sweep or vacuum the
neutralized material into a labeled
waste container.

'

Clean the spill area with soap and water.

'

Dispose of waste according to
local, state, and federal regulations.

i

Report the incident to the
appropriate safety personnel.

Click to download full resolution via product page

Spill Cleanup Workflow for Solid Acidic Compounds.
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Detailed Spill Cleanup Methodology:

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area. Restrict access to the spill site.

o Ventilate: If it is safe to do so, increase ventilation in the area by opening a fume hood sash.

o Personal Protective Equipment: Before addressing the spill, don the appropriate PPE,
including chemical-resistant gloves, safety goggles, a lab coat, and a respirator if dust is
airborne.

» Neutralize and Contain: Gently cover the spill with an acid neutralizer, such as sodium
bicarbonate or soda ash.[4] Work from the outside of the spill inward to prevent spreading.[5]

o Collection: Once the reaction has ceased, carefully sweep or vacuum the neutralized mixture
into a designated, properly labeled hazardous waste container.[3] Avoid generating dust.

» Decontamination: Wipe down the spill area with a wet cloth or paper towels, then clean with
soap and water.

o Disposal: All contaminated materials, including PPE, must be placed in a sealed container
and disposed of as hazardous waste in accordance with all applicable regulations.

Biological Fate and Metabolism

The biotransformation of brominated aromatic compounds has not been extensively studied for
this specific molecule. However, based on the metabolism of other xenobiotics and related
compounds, a plausible metabolic pathway can be proposed. This generally involves two
phases: Phase | functionalization and Phase Il conjugation to increase water solubility and
facilitate excretion. The metabolism of brominated flame retardants, for example, can involve
oxidative debromination and biotransformation by CYP enzymes, followed by conjugation.[6]
Phenylacetic acid itself can be metabolized through various pathways, including conjugation
with amino acids.[7]
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Phase Il Metabolism

Phase | Metabolism

3-Bromophenylacetic Acid Oxidation

Sulfation Sulfate Conjugates

Hydroxylated Metabolites
(e.g., via CYP450 enzymes)

I Glucuronidation Urinary Excretion

Direct Conjugation Glucuronide Conjugates

Click to download full resolution via product page

Plausible Generalized Metabolic Pathway for 3-Bromophenylacetic Acid.

Disclaimer: This diagram illustrates a generalized and plausible metabolic pathway for a
brominated aromatic carboxylic acid based on known biotransformation processes for similar
chemical structures. The specific metabolites and enzymatic pathways for 3-
Bromophenylacetic acid have not been fully elucidated.

Storage and Handling

o Storage: Keep in a dry, cool, and well-ventilated place. Keep container tightly closed.[8]

o Handling: Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid
dust formation.[8]

e Incompatible Materials: Strong oxidizing agents.[8]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[8]

This technical guide is intended for informational purposes and should be used in conjunction
with the official Safety Data Sheet (SDS) provided by the manufacturer. Always prioritize safety
and adhere to established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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